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An In-depth Whitepaper on the Core Chemical Identity, Synthesis, and Properties of Octyl
Butyrate as a Fatty Alcohol Ester

Octyl butyrate, also known as octyl butanoate, is a versatile ester recognized for its

characteristic fruity aroma. Beyond its common use in the flavor and fragrance industries, it

holds relevance in pharmaceutical and industrial applications, serving as a solvent and an

excipient in drug formulations.[1] This guide provides a detailed examination of octyl
butyrate's classification as a fatty alcohol ester, its physicochemical properties, and standard

experimental protocols for its synthesis and analysis, tailored for researchers, scientists, and

drug development professionals.

Core Chemical Classification
Octyl butyrate's classification as a fatty alcohol ester is rooted in its molecular structure, which

results from the chemical combination of a fatty alcohol and a carboxylic acid.

Fatty Alcohols: These are aliphatic alcohols, typically with an even number of carbon atoms,

derived from natural fats and oils or synthesized petrochemicals.[2] They are characterized

by a hydroxyl (-OH) group attached to a long hydrocarbon chain.[3] The "octyl" portion of

octyl butyrate is derived from n-octanol (C8H18O), a saturated eight-carbon fatty alcohol.

Carboxylic Acids: The "butyrate" component comes from butyric acid (C4H8O2), a short-

chain saturated fatty acid.
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Esterification: Fatty acid esters (FAEs) are formed through the reaction of a fatty acid with an

alcohol, a process known as esterification.[4][5] In this condensation reaction, the hydroxyl

group of the alcohol reacts with the carboxyl group of the fatty acid to form an ester linkage (-

COO-) and a molecule of water.

Therefore, octyl butyrate is unequivocally classified as a fatty alcohol ester because it is the

ester derivative of a fatty alcohol (n-octanol) and a fatty acid (butyric acid).[6][7] The Human

Metabolome Database explicitly places octyl butanoate within the "Fatty alcohol esters"

subclass of "Fatty Acyls".
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Caption: Logical diagram illustrating the chemical classification of Octyl Butyrate.

Physicochemical Properties
The physical and chemical characteristics of octyl butyrate are critical for its application in

various scientific and industrial contexts. The following table summarizes its key quantitative

properties.

Property Value Reference(s)

Molecular Formula C₁₂H₂₄O₂ [1][8]

Molecular Weight 200.32 g/mol [1][9]

CAS Number 110-39-4 [1][8]

Appearance Colorless to pale yellow liquid [1]

Odor
Green, herbaceous, fruity,

reminiscent of orange
[8][9]

Density 0.859 - 0.863 g/mL at 20-25°C [1][9][10]

Boiling Point 224 °C at 760 mmHg [9]

Melting Point -56 °C [9][11]

Flash Point 103.3 °C (218 °F) [9][11]

Refractive Index 1.423 - 1.427 at 20°C [10]

Solubility

Practically insoluble in water;

soluble in alcohol, fats, and

oils.

[8][12]

Vapor Pressure 0.0349 mmHg at 25°C [11]

LogP 4.2 - 4.96 [9][11]

Experimental Protocols
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Synthesis of Octyl Butyrate via Fischer Esterification
The most common method for synthesizing octyl butyrate is the Fischer esterification of n-

octanol with butyric acid, typically using an acid catalyst.

Objective: To synthesize octyl butyrate from n-octanol and butyric acid.

Materials:

n-Octanol

Butyric acid

Concentrated Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)[8][9]

Dean-Stark apparatus

Reflux condenser

Heating mantle

Separatory funnel

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate (MgSO₄)

Rotary evaporator

Distillation apparatus

Protocol:

Reaction Setup: In a round-bottom flask, combine equimolar amounts of n-octanol and

butyric acid.

Catalyst Addition: Add a catalytic amount (e.g., 1-2% of the total reactant weight) of

concentrated sulfuric acid.
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Reflux: Attach the flask to a Dean-Stark apparatus and a reflux condenser. Heat the mixture

to reflux. The water produced during the esterification will be collected in the Dean-Stark

trap, driving the equilibrium towards the product side.

Reaction Monitoring: Continue the reflux until no more water is collected, indicating the

reaction is complete.

Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory

funnel.

Washing: Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to

neutralize the acid catalyst and any unreacted butyric acid), and finally with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent (if any) using a rotary

evaporator.

Purification: Purify the crude octyl butyrate by fractional distillation under reduced pressure

to obtain the final product.
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Caption: Experimental workflow for the synthesis of Octyl Butyrate via Fischer Esterification.
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Enzymatic Synthesis
An alternative, greener approach involves using lipases as biocatalysts. This method avoids

harsh acidic conditions and often proceeds at lower temperatures.[13] For example, a mutant

lipase from Croceibacter atlanticus has been successfully used to synthesize octyl butyrate at

10 °C.[13] The general protocol involves immobilizing the lipase on a solid support and

incubating it with the alcohol and acid substrates, followed by product separation.

Applications in Research and Drug Development
While widely known as a flavoring agent[8], octyl butyrate's properties make it relevant for the

pharmaceutical sector.

Excipient and Solvent: Its ester nature and moderate polarity allow it to function as a solvent

or co-solvent in formulations, potentially enhancing the solubility and stability of hydrophobic

active pharmaceutical ingredients (APIs).[1][14]

Carrier Molecule: In agricultural chemicals, it acts as a carrier to improve the effectiveness of

active ingredients, a principle that can be extrapolated to drug delivery systems.[1]

Research Chemical: It serves as a versatile compound in laboratories for various chemical

syntheses and the development of new materials.[1]

In conclusion, octyl butyrate is definitively a fatty alcohol ester, a classification determined by

its synthesis from n-octanol and butyric acid. Its well-defined physicochemical properties and

established synthesis protocols provide a solid foundation for its use in both fundamental

research and applied sciences, including the ongoing development of novel drug delivery

systems and formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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